Cas no 2034453-51-3 (N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(4-fluorophenoxy)acetamide)

• Product Name: N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(4-fluorophenoxy)acetamide
• CAS No: 2034453-51-3
• MF: C₁₅H₁₈FN₃O₂
• MW: 291.32072687149
• CID: 6276030
• PubChem ID: 92109179
• Update Time: 2025-05-19

N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(4-fluorophenoxy)acetamide
• 2034453-51-3
• N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-2-(4-fluorophenoxy)acetamide
• N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-2-(4-fluorophenoxy)acetamide
• N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]-2-(4-fluorophenoxy)acetamide
• AKOS026691770
• F6502-8994

• Inchi： 1S/C15H18FN3O2/c1-11-9-13(18-19(11)2)7-8-17-15(20)10-21-14-5-3-12(16)4-6-14/h3-6,9H,7-8,10H2,1-2H3,(H,17,20)
• InChI Key： PAMZONYZINEIAF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(NCCC1C=C(C)N(C)N=1)=O

Computed Properties

• Exact Mass: 291.13830499g/mol
• Monoisotopic Mass: 291.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(4-fluorophenoxy)acetamide

Introduction to N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(4-fluorophenoxy)acetamide (CAS No. 2034453-51-3)

N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(4-fluorophenoxy)acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034453-51-3, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its 1,5-dimethyl-1H-pyrazol-3-yl and 4-fluorophenoxy moieties, make it a valuable candidate for further investigation in drug discovery.

The chemical structure of N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(4-fluorophenoxy)acetamide consists of a pyrazole ring substituted with two methyl groups at the 1 and 5 positions, which enhances its stability and reactivity. The presence of the 4-fluorophenoxy group at the acetamide moiety introduces a fluorine atom, which is known to improve metabolic stability and binding affinity to biological targets. This combination of structural elements makes the compound an intriguing subject for studying its pharmacological properties.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(4-fluorophenoxy)acetamide has been explored for its potential role in modulating various cellular processes. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The pyrazole ring, a well-known pharmacophore, is particularly recognized for its ability to interact with biological targets in a manner that promotes therapeutic effects.

The synthesis of N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(4-fluorophenoxy)acetamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the 1,5-dimethyl-1H-pyrazol-3-yl group is achieved through condensation reactions with appropriate precursors, while the 4-fluorophenoxy group is typically incorporated via nucleophilic substitution reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product.

The pharmacological evaluation of N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(4-fluorophenoxy)acetamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of enzymes such as COX-II and LOX, which are implicated in inflammatory responses. Additionally, the compound has shown potential in disrupting signaling pathways associated with tumor growth and metastasis. These findings highlight its therapeutic potential in conditions such as arthritis and various forms of cancer.

The use of computational modeling techniques has further enhanced our understanding of how N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-(4-fluorophenoxy)acetamide interacts with biological targets. Molecular docking studies have been conducted to predict binding affinities and identify key interaction sites on target proteins. These insights have guided the optimization of the compound's structure to improve its pharmacological efficacy and reduce potential side effects.

In conclusion, N-2-(1,5-dimethyl-1H-pyrazol-3-y]ethyl)-2-(4-fluorophenoxy]acetamide (CAS No. 2034453 -51 -3) is a promising compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in advancing the field of pharmaceutical science.